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Compound of Interest

Compound Name: N-(4-Methoxyphenyl)acrylamide

CAS No.: 7766-37-2

Cat. No.: B1266421

Get Quote

Executive Summary
In the realm of covalent inhibitor design, N-(4-Methoxyphenyl)acrylamide serves as a critical

electrophilic "warhead" scaffold. While mass spectrometry (MS) provides the mass-to-charge

ratio (m/z), it often fails to distinguish this acrylamide derivative from isobaric metabolites or

structural isomers (e.g., N-(4-methoxybenzyl) derivatives).

Collision Cross Section (CCS), measured in Å², offers a shape-dependent orthogonal

descriptor. This guide synthesizes predicted CCS values derived from high-fidelity machine

learning models (CCSbase) and establishes a self-validating protocol for experimental

verification using Ion Mobility Spectrometry (IMS).

Molecular Profile & Structural Logic
Before analyzing the CCS, we must define the exact conformer space. This molecule features

a rigid phenyl ring coupled to a rotatable acrylamide arm. The trans configuration of the amide

bond is energetically favored, influencing the gas-phase tumbling radius.
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Property Detail

IUPAC Name N-(4-methoxyphenyl)prop-2-enamide

SMILES COC1=CC=C(C=C1)NC(=O)C=C

Formula C₁₀H₁₁NO₂

Monoisotopic Mass 177.07898 Da

Role
Covalent Warhead (Michael Acceptor),

Cysteine-Targeting Ligand

Predicted CCS Values
The following values represent the rotationally averaged collision cross sections in Nitrogen

(N₂) buffer gas. These predictions utilize the CCSbase algorithm, which integrates structural

descriptors (molecular weight, polarizability, topology) to predict CCS with <2% median relative

error.

Table 1: Predicted CCS Values (N₂)
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Ion Species
Adduct
Definition

m/z
(Theoretical)

Predicted CCS
(Å²)

Structural
Insight

Protonated 178.0863 136.5

Compact

"extended"

conformer

dominates.

Sodiated 200.0682 143.9

Na⁺ coordination

to

carbonyl/methox

y oxygen

expands

effective radius.

Deprotonated 176.0717 140.4

Anionic charge

delocalization

alters drift

velocity.

Ammoniated 195.1128 156.5

Larger adduct

volume

significantly

increases CCS.

Potassiated 216.0421 142.1

K⁺ is larger than

Na⁺ but often

binds tighter,

sometimes

compressing the

complex.
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Analyst Note: The

value of 136.5 Å² is the primary metric for screening. Deviations >2% in

experimental data suggest either an isomeric impurity (e.g., ortho-substitution) or

the formation of a dimer

.

Technical Workflow: From Prediction to Validation
To ensure scientific integrity, one cannot rely solely on database values. The following

workflows outline how to generate these predictions ab initio and how to validate them

experimentally.

In-Silico Prediction Workflow (Self-Validating)
If the database value is questioned, use this computational pipeline to verify the CCS.

Conformer Generation: Use RDKit or OpenBabel to generate 50+ low-energy conformers.

Geometry Optimization: Apply Density Functional Theory (DFT) at the B3LYP/6-31G* level.

CCS Calculation: input optimized geometries into IMoS (Ion Mobility Software) or Mobcal

using the Trajectory Method (TM).

Input SMILES
COC1=CC=C(C=C1)NC(=O)C=C

Conformer Sampling
(RDKit/Confab)

 Generate 3D DFT Optimization
(B3LYP/6-31G*)

 Minimize Energy Mobcal/IMoS
(Trajectory Method)

 Calculate Ω
Boltzmann Weighting

 Average across
conformers Theoretical CCS

(~136.5 Å²)

Click to download full resolution via product page

Figure 1: Computational pipeline for ab initio CCS calculation.
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Experimental Validation Protocol
Objective: Confirm the predicted CCS of 136.5 Å² using a Traveling Wave (TWIMS) or Drift

Tube (DTIMS) instrument.

Reagents:

Analyte: N-(4-Methoxyphenyl)acrylamide (1 µM in 50:50 MeOH:H₂O).

Calibrant: Agilent Tune Mix or Polyalanine (for TWIMS calibration).

Lock Mass: Leucine Enkephalin (m/z 556.2771).

Step-by-Step Methodology:

Infusion: Direct infusion at 5 µL/min. Source Temp: 100°C (Avoid thermal degradation of the

acrylamide).

Ionization: ESI Positive Mode. Capillary Voltage: 2.5 kV.

Drift Gas: Nitrogen (N₂). Flow: 90 mL/min (DTIMS) or optimized wave velocity (TWIMS).

Calibration (TWIMS only): Run Polyalanine. Plot Corrected Drift Time vs. Literature CCS.

Generate calibration curve (

).

Acquisition: Measure drift time (

) of m/z 178.0863.

Calculation:

DTIMS (Primary Standard): Use the Mason-Schamp equation directly.

TWIMS: Apply calibration curve to convert

to CCS.

Acceptance Criteria:
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Experimental CCS must be within ±2% of the predicted 136.5 Å².

Peak Width (FWHM) in the mobility dimension should indicate a single conformer

distribution.

Sample Prep
1µM in MeOH:H2O

Soft Ionization
(ESI+ 2.5kV)

Drift Tube/Cell
Separation by Shape

TOF Detection
(m/z 178.08)

Data Analysis
(Drift Time -> CCS)

Calibration
(Polyalanine/TuneMix)

 Reference Curve

Click to download full resolution via product page

Figure 2: Experimental workflow for validating CCS values using Ion Mobility-Mass

Spectrometry.

Application in Drug Discovery
Why does the CCS of this specific molecule matter?

Covalent Binding Confirmation: When N-(4-Methoxyphenyl)acrylamide binds to a protein

(e.g., via Cysteine-797 in EGFR), the CCS of the resulting peptide-adduct shifts predictably.
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Knowing the warhead's intrinsic CCS helps model the expected cross-section change of the

modified peptide.

Impurity Profiling: Synthesis of this acrylamide often yields trace amounts of the saturated

propionamide analog.

Acrylamide (Double Bond): More rigid, slightly smaller CCS (~136.5 Å²).

Propionamide (Single Bond): More flexible, larger rotatable volume, distinct CCS.

IMS separates these isobars where high-res MS cannot.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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